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For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Erythrose, a key four-carbon aldose, plays a significant role in various metabolic pathways,

including the pentose phosphate pathway. In solution, D-Erythrose exists in equilibrium

between its linear aldehyde form and its cyclic furanose anomers, α-D-Erythrofuranose and β-

D-Erythrofuranose. The structural elucidation of these individual anomers is crucial for

understanding their distinct chemical properties and biological activities. This technical guide

provides an in-depth overview of the methodologies and data integral to the structural

characterization of α-D-Erythrofuranose, with a focus on spectroscopic techniques.

D-Erythrose and its diastereomer, D-Threose, differ in the stereochemical arrangement at the

C-2 position. The cyclic furanose forms of D-Erythrose are five-membered rings formed by the

intramolecular reaction of the aldehyde group at C-1 with the hydroxyl group at C-4. The

orientation of the hydroxyl group at the anomeric carbon (C-1) determines whether the anomer

is alpha or beta. Computational studies in the gas phase have indicated that the α-furanose

configuration is the most stable form for D-Erythrose.
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Spectroscopic Characterization
The primary methods for the structural elucidation of α-D-Erythrofuranose involve a

combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) Spectroscopy,

and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for determining the detailed three-dimensional

structure of monosaccharides in solution.[1] For D-Erythrose, the NMR spectra are complex

due to the equilibrium between the open-chain and the two furanose anomers.[1]

Quantitative NMR Data for D-Erythrose Anomers

The following tables summarize the approximate ¹H and ¹³C NMR chemical shifts for the α- and

β-furanose forms of D-Erythrose in D₂O. It is important to note that precise chemical shifts and

coupling constants are highly dependent on experimental conditions such as solvent,

temperature, and pH.[1]

Proton Assignment
Chemical Shift (δ) ppm

(Approximate Range)
Multiplicity

Anomeric Protons (α/β-

furanose)
~5.2 - 5.4 d, m

H-2, H-3, H-4 ~3.5 - 4.2 m

CH₂OH ~3.6 - 3.8 m

Table 1: Approximate ¹H NMR

Chemical Shift Ranges for D-

Erythrose Furanose Anomers.

[1]
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Carbon Assignment
Chemical Shift (δ) ppm (α-

furanose)

Chemical Shift (δ) ppm (β-

furanose)

C-1 (Anomeric) ~98.0 ~102.5

C-2 ~72.0 ~75.0

C-3 ~71.5 ~76.5

C-4 ~63.0 ~64.0

Table 2: Approximate ¹³C NMR

Chemical Shifts for D-

Erythrose Furanose Anomers.

[1]

Infrared (IR) Spectroscopy
Fourier-transform infrared (FTIR) spectroscopy is used to identify the functional groups present

in D-Erythrose. The spectrum is characterized by strong absorptions from the multiple hydroxyl

(-OH) groups, as well as C-C and C-O single bonds.

Key IR Absorption Bands for D-Erythrose

Functional Group Absorption Range (cm⁻¹)

O-H Stretch 3200-3600 (broad)

C-H Stretch 2800-3000

C-O Stretch 1000-1200

Table 3: Characteristic Infrared Absorption

Bands for D-Erythrose.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of D-Erythrose. The molecular weight of D-Erythrose is 120.10 g/mol .[1] Electrospray

ionization (ESI) is a common technique used for the analysis of sugars.
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Experimental Protocols
NMR Spectroscopy Protocol
A detailed protocol for acquiring NMR spectra of D-Erythrose is as follows:

Sample Preparation: Dissolve 5-10 mg of D-Erythrose in approximately 0.6 mL of deuterium

oxide (D₂O) in a standard 5 mm NMR tube.[1]

Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve

better signal dispersion.[1]

1D ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum.

1D ¹³C NMR Acquisition: Acquire a one-dimensional carbon NMR spectrum, typically with

proton decoupling to simplify the spectrum.[1]

2D NMR Acquisition: To aid in the definitive assignment of protons and carbons of the α-

furanose anomer, two-dimensional NMR experiments are essential.

COSY (Correlation Spectroscopy): This experiment identifies proton-proton couplings,

revealing the connectivity of the sugar backbone.[1]

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons

with their directly attached carbons, allowing for the unambiguous assignment of both ¹H

and ¹³C signals for each position in the molecule.[1]

ATR-FTIR Spectroscopy Protocol
Instrument Setup: Perform a background scan to measure the ambient atmosphere, which

will be subtracted from the sample spectrum.

Sample Application: Place a small amount of solid D-Erythrose powder directly onto the

Attenuated Total Reflectance (ATR) crystal.

Pressure Application: Use the instrument's pressure clamp to ensure good contact between

the sample and the crystal.
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Data Acquisition: Collect the infrared spectrum, typically in the range of 4000 to 400 cm⁻¹, by

co-adding multiple scans to improve the signal-to-noise ratio.[1]

LC-ESI-MS Protocol
Sample Preparation: Prepare a dilute solution of D-Erythrose (e.g., 1-10 µg/mL) in a suitable

solvent such as a water/acetonitrile mixture, often with a small amount of formic acid or

ammonium acetate to aid ionization.[1]

Chromatographic Separation: Inject the sample into a liquid chromatography system to

separate the different forms of erythrose if desired.

Mass Analysis: The eluent is introduced into the electrospray ionization source. The mass

analyzer (e.g., Quadrupole or Time-of-Flight) scans a range of mass-to-charge (m/z) values

to detect the molecular ion and its fragments.[1]

Visualization of Key Processes
Cyclization of D-Erythrose to alpha-D-Erythrofuranose
The formation of α-D-Erythrofuranose occurs through an intramolecular hemiacetal formation.

Under acidic conditions, the carbonyl oxygen of the open-chain D-Erythrose is protonated,

increasing the electrophilicity of the carbonyl carbon. The hydroxyl group at C-4 then acts as a

nucleophile, attacking the carbonyl carbon. Subsequent deprotonation yields the cyclic

hemiacetal. The stereochemistry of the newly formed anomeric center at C-1 determines

whether the α or β anomer is formed.

Acid-Catalyzed Cyclization of D-Erythrose

Open-Chain D-Erythrose ProtonationH+ Protonated Intermediate Nucleophilic AttackIntramolecular Oxonium Ion Intermediate Deprotonation-H+ alpha-D-Erythrofuranose

Click to download full resolution via product page

Caption: Acid-catalyzed formation of α-D-Erythrofuranose.

Experimental Workflow for Structure Elucidation
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The logical flow for the complete structural elucidation of α-D-Erythrofuranose involves a series

of interconnected experimental and analytical steps.

Structure Elucidation Workflow

Synthesis & Purification

Spectroscopic Analysis

Data Analysis & Structure Confirmation

Synthesis of D-Erythrose

Chromatographic Purification

Mass Spectrometry (Molecular Weight) IR Spectroscopy (Functional Groups)1D NMR (¹H, ¹³C)

Integration of Spectroscopic Data

2D NMR (COSY, HSQC)

Confirmation of α-D-Erythrofuranose Structure

Click to download full resolution via product page

Caption: Workflow for the structure elucidation of α-D-Erythrofuranose.
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Conclusion
The structural elucidation of α-D-Erythrofuranose is a multi-faceted process that relies on the

synergistic application of advanced spectroscopic techniques. While ¹³C NMR provides

characteristic signals for the anomeric carbon, detailed 2D NMR experiments like COSY and

HSQC are indispensable for the complete and unambiguous assignment of all proton and

carbon signals, confirming the connectivity and stereochemistry of the molecule. This guide

provides a foundational framework for researchers and professionals engaged in the synthesis,

characterization, and application of this important carbohydrate.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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